Cas no 90484-81-4 (1-hydroxy-2-methylpropane-2-sulfonamide)

1-Hydroxy-2-methylpropane-2-sulfonamide is a sulfonamide derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a hydroxyl group and a sulfonamide moiety, which may contribute to its reactivity in nucleophilic substitution or condensation reactions. The compound’s tert-butyl-like fragment (2-methylpropane) could enhance steric stability, while the sulfonamide group offers versatility in forming hydrogen bonds or coordinating with metals. This makes it a candidate for use in catalyst design or as a building block in medicinal chemistry. Its solubility profile, dependent on the polar sulfonamide and hydroxyl groups, may facilitate its use in aqueous or mixed-solvent systems. Further research is needed to explore its full synthetic utility.

1-hydroxy-2-methylpropane-2-sulfonamide structure

90484-81-4 structure

Product Name:1-hydroxy-2-methylpropane-2-sulfonamide

CAS No:90484-81-4

MF:C₄H₁₁NO₃S

MW:153.200040102005

CID:6365666

PubChem ID:11062586

Update Time:2025-06-06

1-hydroxy-2-methylpropane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

- 1-hydroxy-2-methylpropane-2-sulfonamide
- 2-Propanesulfonamide, 1-hydroxy-2-methyl-
- EN300-1987938
- SCHEMBL24815897
- 90484-81-4
- Inchi： 1S/C4H11NO3S/c1-4(2,3-6)9(5,7)8/h6H,3H2,1-2H3,(H2,5,7,8)
- InChI Key： FKXYEEPJHKSXCZ-UHFFFAOYSA-N
- SMILES： C(O)C(C)(S(N)(=O)=O)C

Computed Properties

Exact Mass: 153.04596439g/mol
Monoisotopic Mass: 153.04596439g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 88.8Å²

Experimental Properties

Density: 1.311±0.06 g/cm3(Predicted)
Boiling Point: 305.0±44.0 °C(Predicted)
pka: 10.35±0.60(Predicted)

1-hydroxy-2-methylpropane-2-sulfonamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1987938-1g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	1g	$1357.0	2023-09-16
Enamine	EN300-1987938-5g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	5g	$3935.0	2023-09-16
Enamine	EN300-1987938-10g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	10g	$5837.0	2023-09-16
Enamine	EN300-1987938-0.05g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	0.05g	$315.0	2023-09-16
Enamine	EN300-1987938-0.1g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	0.1g	$470.0	2023-09-16
Enamine	EN300-1987938-0.25g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	0.25g	$672.0	2023-09-16
Enamine	EN300-1987938-0.5g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	0.5g	$1058.0	2023-09-16
Enamine	EN300-1987938-1.0g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	1g	$1357.0	2023-06-03
Enamine	EN300-1987938-2.5g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	2.5g	$2660.0	2023-09-16
Enamine	EN300-1987938-5.0g	1-hydroxy-2-methylpropane-2-sulfonamide	90484-81-4	5g	$3935.0	2023-06-03